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Introduction

Asticolorin A is a mycotoxin produced by the fungus Aspergillus multicolor.[1] First described
in 1984, its structure was elucidated through a combination of X-ray crystallography and
spectroscopic methods.[1] This technical guide provides a summary of the available
spectroscopic data for Asticolorin A, focusing on mass spectrometry and nuclear magnetic
resonance (NMR). Due to the limited public availability of the full experimental data from the
original publication, this guide presents the reported findings and outlines general experimental
protocols relevant to the analysis of such natural products.

Spectroscopic Data
Mass Spectrometry

The initial characterization of Asticolorin A utilized field desorption mass spectrometry to
determine its molecular weight.[1]

Parameter Value Source
Molecular Formula Cs3H3007 [1]
Molecular lon (m/z) 538 [1]
lonization Method Field Desorption [1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy

The detailed *H and 3C NMR spectroscopic data for Asticolorin A, including chemical shifts
(8), coupling constants (J), and signal multiplicities, were instrumental in confirming its
structure.[1] However, the specific spectral data points from the primary literature are not
readily available in public databases.

Experimental Protocols

While the precise experimental parameters for the acquisition of Asticolorin A spectroscopic
data are not fully detailed in accessible literature, the following represents standard
methodologies for the analysis of novel mycotoxins.

Sample Preparation and Isolation

Mycotoxins like Asticolorin A are typically isolated from fungal cultures grown on a suitable
medium. The general workflow for isolation and preparation for spectroscopic analysis is as

follows:
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Figure 1. General Workflow for Mycotoxin Isolation and Analysis
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Figure 2: Workflow for Mycotoxin Toxicity Pathway Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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